Ultra-broad near-infrared photoluminescence from crystalline (K-crypt)2Bi2 containing [Bi2]2− dimers†
Journal of Materials Chemistry Pub Date: 2012-08-16 DOI: 10.1039/C2JM34101H
Abstract
For the first time, we report that a single crystal of (K-crypt)2Bi2 containing [Bi2]2− displays ultra-broad near-infrared photoluminescence (PL) peaking at around 1190 nm and having a full width at the half maximum of 212 nm, stemming from the inherent electronic transitions of [Bi2]2−. The results not only add to the number of charged Bi species with luminescence, but also deepen the understanding of Bi-related near-infrared emission behavior and lead to the reconsideration of the fundamentally important issue of Bi-related PL mechanisms in some material systems such as bulk glasses, fibers, and conventional optical crystals.
![Graphical abstract: Ultra-broad near-infrared photoluminescence from crystalline (K-crypt)2Bi2 containing [Bi2]2− dimers](http://scimg.chem960.com/usr/1/C2JM34101H.jpg)
Recommended Literature
- [1] Gold nanoparticle superlattices: structure and cavities studied by GISAXS and PALS†
- [2] An integrated green process for the extraction of triterpenic acids from Eucalyptus globulus leaves after hydrodistillation
- [3] Apparatus. An apparatus for paper partition chromatography
- [4] In situ based surface-enhanced Raman spectroscopy (SERS) for the fast and reproducible identification of PHB producers in cyanobacterial cultures†
- [5] Blocking wide bandgap mixed halide perovskites’ decomposition through polymer inclusion†
- [6] Functionalized hydrazide macrocycle ion channels showing pH-sensitive ion selectivities†
- [7] A dopant-free 2,7-dioctyl[1]benzothieno[3,2-b][1]benzothiophene (C8-BTBT)-based hole transporting layer for highly stable perovskite solar cells with efficiency over 22%†
- [8] Organocatalysis by a multidentate halogen-bond donor: an alternative to hydrogen-bond based catalysis†
- [9] A base-free terminal thorium phosphinidene metallocene and its reactivity toward selected organic molecules†
- [10] Modelling of shape memory polymer sheets that self-fold in response to localized heating†

Journal Name:Journal of Materials Chemistry
Research Products
-
CAS no.: 13490-74-9
-
CAS no.: 175069-96-2